Cas no 17990-42-0 (Oleanonic acid)

Oleanonic acid structure
Oleanonic acid structure
Product Name:Oleanonic acid
CAS No:17990-42-0
MF:C30H46O3
MW:454.6844
MDL:MFCD09752411
CID:50937
PubChem ID:12313704
Update Time:2024-11-01

Oleanonic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Oxo-olean-12-en-28-oic acid
    • (4aS,6aR,6aS,6bR,8aR,12aR,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-4a-carboxylic acid
    • 3-Oxooleanolic acid
    • 3-oxo-oleanolic acid
    • Olean-12-en-28-oic acid,3-oxo
    • oleanoic acid
    • 3-Oxoolean-12-en-28-oic acid
    • BLE 99006
    • Oleanonicacid
    • STX 50
    • [ "" ]
    • 3-Oxyoleanolic acid
    • 3-Ketooleanolic acid
    • Olean-12-en-28-oicacid, 3-oxo-
    • 3β-Oxooleana-12-ene-28-oic acid
    • 3-Oxo-5α-olean-12-en-28-oic acid
    • 3-Ketooleanolicacid
    • Oleanonic acid
    • Oleanonic?Acid
    • BCP15429
    • 8016AH
    • BDBM50346613
    • 990O420
    • HY-N1487
    • MFCD09752411
    • CS-5795
    • (4aS,6aR,6aS,6bR,8aR,12aR,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-4a-carboxylicacid
    • (4AS,6AS,6BR,8AR,12AR,12BR,14BS)-2,2,6A,6B,9,9,12A-HEPTAMETHYL-10-OXO-3,4,5,6,7,8,8A,11,12,12B,13,14B-DODECAHYDRO-1H-PICENE-4A-CARBOXYLIC ACID
    • 3-Oxooleanolicacid
    • Q-100212
    • AC-33969
    • AS-76428
    • Oleoside 11-methylester
    • DTXSID90939279
    • 3-Oxo-olean-12-en28-saure
    • s9505
    • Olean-12-en-28-oic acid, 3-oxo-
    • CHEMBL470029
    • 17990-42-0
    • AKOS032948921
    • F16163
    • SCHEMBL246220
    • ConMedNP.2230
    • 3-Oxo-olean-12-en-28-oic acidOlean-12-en-28-oic acid, 3-oxo-; 3-oxo-olean-12-en-28-oic acid; 3-Oxoolean-12-en-28-oic Acid
    • 1ST183267
    • DA-49628
    • MDL: MFCD09752411
    • Inchi: 1S/C30H46O3/c1-25(2)14-16-30(24(32)33)17-15-28(6)19(20(30)18-25)8-9-22-27(5)12-11-23(31)26(3,4)21(27)10-13-29(22,28)7/h8,20-22H,9-18H2,1-7H3,(H,32,33)/t20-,21-,22+,27-,28+,29+,30-/m0/s1
    • InChI Key: FMIMFCRXYXVFTA-FUAOEXFOSA-N
    • SMILES: O=C1C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C(=O)O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]4([H])C3=C([H])C([H])([H])[C@@]12[H]

Computed Properties

  • Exact Mass: 454.34500
  • Monoisotopic Mass: 454.34469533 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 1
  • Complexity: 927
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 7.2
  • Topological Polar Surface Area: 54.4
  • Molecular Weight: 454.7

Experimental Properties

  • Color/Form: Powder
  • Density: 1.099
  • Boiling Point: 551.704 °C at 760 mmHg
  • Flash Point: 551.704 °C at 760 mmHg
  • Refractive Index: 1.552
  • PSA: 54.37000
  • LogP: 7.44180

Oleanonic acid Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Oleanonic acid Pricemore >>

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